Cas no 874788-03-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide
• CAS No: 874788-03-1
• MF: C₁₆H₁₉NO₄S₂
• MW: 353.456362009048
• CID: 6598404
• PubChem ID: 16270078
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide
• N-(1,1-dioxothiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide
• CHEMBL1903111
• AB00744212-01
• HMS3015P20
• 874788-03-1
• AKOS008009397
• Z45467081
• MLS001234771
• F2547-0058
• DTXSID001333101
• SMR000811084
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylnaphthalene-2-sulfonamide

• Inchi： 1S/C16H19NO4S2/c1-2-17(15-9-10-22(18,19)12-15)23(20,21)16-8-7-13-5-3-4-6-14(13)11-16/h3-8,11,15H,2,9-10,12H2,1H3
• InChI Key： YPGYRMKGKXVNRV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(N(C1CCS(=O)(=O)C1)CC)(=O)=O

Computed Properties

• Exact Mass: 353.07555043g/mol
• Monoisotopic Mass: 353.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide (CAS 874788-03-1)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide (CAS 874788-03-1) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiolane and naphthalene structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide group, which is known to play a critical role in modulating biological activity.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide combines a sulfonyl moiety with a naphthalene ring, making it a versatile scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and targeted therapies. This compound's CAS 874788-03-1 identifier ensures its traceability in scientific literature and regulatory documentation.

In the context of current trends, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide is frequently discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization. Its sulfonamide functionality is a hotspot for researchers investigating enzyme inhibition or protein-ligand interactions. Given the rise of AI-driven drug discovery, this compound's structural features are often analyzed using computational modeling tools to predict its binding affinities and pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of CAS 874788-03-1 involves multi-step organic transformations, including sulfonylation and amination reactions. The thiolane ring in its structure contributes to its stability and bioavailability, which are critical factors in drug-like molecule design. Researchers are also exploring its potential as a probe compound in biochemical assays, leveraging its fluorescent naphthalene core for detection and imaging applications.

The growing interest in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide is reflected in its frequent mentions in patents and academic publications. Its CAS number 874788-03-1 serves as a key identifier for databases like SciFinder and Reaxys, where scientists search for structure-activity data and synthetic protocols. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure offers valuable insights for lead optimization strategies.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylnaphthalene-2-sulfonamide (CAS 874788-03-1) represents a compelling case study in modern medicinal chemistry. Its combination of a sulfonamide group, thiolane ring, and naphthalene scaffold makes it a versatile candidate for further research. Whether in the context of drug discovery, biochemical probes, or computational chemistry, this compound continues to inspire innovation in the life sciences.